Cas no 353277-41-5 (2-[(4-bromophenyl)sulfonyl]-5-nitropyridine)

• Product Name: 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine
• CAS No: 353277-41-5
• MF: C₁₁H₇BrN₂O₄S
• MW: 343.153280496597
• CID: 5185422
• Update Time: 2026-03-05

2-[(4-bromophenyl)sulfonyl]-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine

• Inchi： 1S/C11H7BrN2O4S/c12-8-1-4-10(5-2-8)19(17,18)11-6-3-9(7-13-11)14(15)16/h1-7H
• InChI Key： AVTFQRBVCPBJMG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=CC=1)Br)C1=CC=C(C=N1)[N+](=O)[O-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine

Research Brief on 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine (CAS: 353277-41-5): Recent Advances and Applications

2-[(4-bromophenyl)sulfonyl]-5-nitropyridine (CAS: 353277-41-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in treating various diseases.

One of the most notable advancements in the study of 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in developing selective inhibitors for tyrosine kinases, which are implicated in several types of cancers.

In addition to its anticancer potential, 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that this compound, when modified with specific functional groups, showed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

The synthesis and optimization of 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine have also been a focus of recent research. Advanced synthetic methodologies, such as microwave-assisted organic synthesis (MAOS) and flow chemistry, have been employed to improve the yield and purity of this compound. These techniques not only enhance the efficiency of production but also reduce the environmental impact associated with traditional synthetic routes.

Despite these promising developments, challenges remain in the clinical translation of 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine-based therapies. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for future drug development efforts.

In conclusion, 2-[(4-bromophenyl)sulfonyl]-5-nitropyridine (CAS: 353277-41-5) represents a promising scaffold in medicinal chemistry, with applications ranging from oncology to infectious diseases. Continued research into its mechanisms of action and optimization of its pharmacological properties will be crucial for unlocking its full therapeutic potential.